N-[(4-fluorophenyl)methyl]-1H-imidazole-1-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]imidazole-1-carboxamide
• InChI: InChI=1S/C11H10FN3O/c12-10-3-1-9(2-4-10)7-14-11(16)15-6-5-13-8-15/h1-6,8H,7H2,(H,14,16)
• InChI Key: OUDDIEXLQYSGJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)N2C=CN=C2)F
• Molecular Formula: C11H10FN3O
• Molecular Weight: 219.21 g/mol

Description

N-[(4-fluorophenyl)methyl]-1H-imidazole-1-carboxamide (FMC) is an organic compound used in scientific research. It is a synthetic molecule that is commonly used as a building block in the synthesis of other compounds. FMC is a versatile molecule, with a wide range of applications in the field of organic chemistry. It is also used in the study of biochemical and physiological processes.

Scientific Research Applications

N-[(4-fluorophenyl)methyl]-1H-imidazole-1-carboxamide is widely used in scientific research, especially in the field of organic chemistry. It is used as a building block in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. This compound has also been used in the study of biochemical and physiological processes, such as the regulation of gene expression and the formation of protein-protein interactions.

Mechanism of Action

The mechanism of action of N-[(4-fluorophenyl)methyl]-1H-imidazole-1-carboxamide is not well understood. However, it is believed to act as a ligand to bind to certain proteins and other molecules. This binding can then alter the activity of the protein or molecule, leading to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have a number of effects on biochemical and physiological processes. It has been shown to regulate gene expression, alter protein-protein interactions, and affect the activity of enzymes. It has also been shown to have an effect on cell signaling pathways and the metabolism of certain molecules.

Advantages and Limitations for Lab Experiments

N-[(4-fluorophenyl)methyl]-1H-imidazole-1-carboxamide has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be used as a building block in the synthesis of other compounds. It is also relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to its use. This compound is not soluble in water, and must be dissolved in a polar solvent such as DMF or DMSO. It is also toxic in high concentrations, and must be handled with care.

Future Directions

There are a number of potential future directions for the use of N-[(4-fluorophenyl)methyl]-1H-imidazole-1-carboxamide in scientific research. It could be used to study the regulation of gene expression and protein-protein interactions in greater detail. It could also be used to explore the effects of this compound on cell signaling pathways and the metabolism of certain molecules. Additionally, this compound could be used to develop new pharmaceuticals and agrochemicals. Finally, this compound could be used to develop new methods of synthesizing other compounds.

Synthesis Methods

N-[(4-fluorophenyl)methyl]-1H-imidazole-1-carboxamide is synthesized through a number of different methods. The most common method is the reaction of 4-fluorophenylmethyl chloride with 1H-imidazole-1-carboxamide. This reaction is carried out in a polar solvent such as dimethylformamide (DMF) or dimethylsulfoxide (DMSO). The reaction is typically carried out at room temperature and is usually complete within two hours.